2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-N-(pyridin-2-ylmethyl)-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C22H28N4O/c1-2-25-11-13-26(14-12-25)22(15-18-7-3-4-8-19(18)16-22)21(27)24-17-20-9-5-6-10-23-20/h3-10H,2,11-17H2,1H3,(H,24,27)
• InChI Key: BBUPUEKRQZJTMK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2(CC3=CC=CC=C3C2)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C22H28N4O
• Molecular Weight: 364.5 g/mol

Description

2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide (EPPI) is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique structure and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide is not fully understood, but it is believed to act as a modulator of the dopamine and serotonin receptors in the brain. It has been found to have an affinity for the D2 and 5-HT2A receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide has been found to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a crucial role in the regulation of mood and behavior. 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide has also been found to have anxiolytic and antipsychotic effects, which make it a potential candidate for the treatment of anxiety and schizophrenia.

Advantages and Limitations for Lab Experiments

2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide has several advantages for lab experiments. It is a highly selective compound that can be easily synthesized in large quantities. It has also been found to have low toxicity and is well-tolerated in animal studies. However, one of the limitations of 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide is its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide has shown promising results in various research studies, and there are several future directions for its use in scientific research. One potential direction is the development of 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide-based drugs for the treatment of neurological disorders. Another direction is the use of 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide in the study of the dopamine and serotonin systems in the brain. Further studies are needed to fully understand the mechanism of action of 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide and its potential applications in scientific research.
Conclusion:
In conclusion, 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide (2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide) is a chemical compound that has shown promising results in various research studies. It has a unique structure and has been extensively studied for its potential use in scientific research. 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide has several advantages for lab experiments, including its high selectivity and low toxicity. However, further studies are needed to fully understand the mechanism of action of 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide involves the reaction of 2-(4-ethyl-1-piperazinyl)-2-indanone with 2-pyridinemethanamine in the presence of a suitable solvent and reagents. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide has been widely studied for its potential use in scientific research. It has been found to have a wide range of applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. 2-(4-ethyl-1-piperazinyl)-N-(2-pyridinylmethyl)-2-indanecarboxamide has been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.